Cas no 2138024-74-3 (4-2-(difluoromethyl)pyridin-4-ylbenzonitrile)

• Product Name: 4-2-(difluoromethyl)pyridin-4-ylbenzonitrile
• CAS No: 2138024-74-3
• MF: C₁₃H₈F₂N₂
• MW: 230.212829589844
• MDL: MFCD31589516
• CID: 5610199
• PubChem ID: 165475553
• Update Time: 2025-10-24

4-2-(difluoromethyl)pyridin-4-ylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-[2-(difluoromethyl)pyridin-4-yl]benzonitrile
• 2138024-74-3
• EN300-844113
• 4-2-(difluoromethyl)pyridin-4-ylbenzonitrile

• MDL： MFCD31589516
• Inchi： 1S/C13H8F2N2/c14-13(15)12-7-11(5-6-17-12)10-3-1-9(8-16)2-4-10/h1-7,13H
• InChI Key： UQCJYPSAIWQTMT-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CN=1)C1C=CC(C#N)=CC=1)F

Computed Properties

• Exact Mass: 230.06555459g/mol
• Monoisotopic Mass: 230.06555459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 36.7Ų

Additional information on 4-2-(difluoromethyl)pyridin-4-ylbenzonitrile

Recent Advances in the Study of 4-2-(Difluoromethyl)pyridin-4-ylbenzonitrile (CAS: 2138024-74-3)

The compound 4-2-(difluoromethyl)pyridin-4-ylbenzonitrile (CAS: 2138024-74-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of 4-2-(difluoromethyl)pyridin-4-ylbenzonitrile, which make it a promising candidate for targeting specific biological pathways. The presence of the difluoromethyl group and the pyridine ring in its structure has been shown to enhance its binding affinity to certain protein targets, particularly those involved in inflammatory and oncogenic processes. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate its mechanism of action.

One of the key findings from recent research is the compound's efficacy in inhibiting specific kinases that play a critical role in cell proliferation and survival. In vitro and in vivo studies have demonstrated that 4-2-(difluoromethyl)pyridin-4-ylbenzonitrile exhibits potent inhibitory activity against these kinases, with minimal off-target effects. This selectivity is particularly advantageous for the development of targeted therapies with reduced side effects.

Furthermore, the synthesis of 4-2-(difluoromethyl)pyridin-4-ylbenzonitrile has been optimized to improve yield and purity, making it more accessible for large-scale production. Recent publications have detailed novel synthetic routes that utilize environmentally friendly reagents and conditions, aligning with the growing emphasis on sustainable chemistry in pharmaceutical manufacturing.

In conclusion, the compound 4-2-(difluoromethyl)pyridin-4-ylbenzonitrile (CAS: 2138024-74-3) represents a promising avenue for future drug development. Its unique structural properties, combined with its demonstrated biological activity, position it as a valuable tool for researchers exploring new therapeutic strategies. Ongoing studies are expected to further unravel its potential applications and optimize its pharmacological profile.